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Compound of Interest

Compound Name: 3-Methyl-3-pentanol

Cat. No.: B165633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-methyl-3-pentanol, a tertiary hexanol
of interest in various scientific and pharmaceutical applications. This document outlines its
fundamental chemical and physical properties, structural information, and key identifiers.

Chemical Identification and Properties

3-Methyl-3-pentanol, systematically named 3-methylpentan-3-ol, is a colorless, flammable
liquid.[1][2] It is recognized by the CAS Registry Number 77-74-7.[1][2][3][4][5][6][7] This
compound is a tertiary alcohol, a structural characteristic that defines its chemical reactivity and
physical properties.[1][2]

A summary of the key quantitative data for 3-methyl-3-pentanol is presented in the table
below for ease of reference and comparison.
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Property Value Source(s)
CAS Registry Number 77-74-7 [L121314151161 71
Molecular Formula CeH140 (1121141517181
Molecular Weight 102.17 g/mol [4]

IUPAC Name 3-methylpentan-3-ol [1112114]
Appearance Colorless liquid [1][2]

Odor Fruity, powerful leafy odor [2][8]

Density 0.827 g/cm3 (at 20 °C) [11[2]

Boiling Point 122.4-123°C [1][2]

Melting Point -23.6 °Cto-24 °C [1112]

Flash Point 156 °C [1]

Solubility in Water 45 g/L [2]

Refractive Index 1.4186 [1]

Molecular Structure

The molecular structure of 3-methyl-3-pentanol consists of a central carbon atom bonded to a

hydroxyl group (-OH), a methyl group (-CHs), and two ethyl groups (-CH2CHs). This

arrangement classifies it as a tertiary alcohol. The chemical formula is CeH14O.[1][2][4][5][7][8]

The relationship between the various identifiers and the structural representations of 3-methyl-

3-pentanol is illustrated in the diagram below.
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Caption: Relationship between identifiers and structure of 3-methyl-3-pentanol.

Experimental Protocols

While this document does not detail specific experimental protocols, a common method for the
synthesis of 3-methyl-3-pentanol is the Grignard reaction.[2] This involves reacting a Grignard
reagent, such as ethylmagnesium bromide, with a ketone like butanone, or an ester such as
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methyl acetate.[2] The reaction is typically carried out in an anhydrous ether solvent, for
instance, diethyl ether or tetrahydrofuran.[2] Another cited preparative method involves the
reaction of 3-methyl-pentane with p-nitroperbenzoic acid in a chloroform solvent at 60 °C.[8]

Applications and Safety

3-Methyl-3-pentanol has applications as an intermediate and solvent in organic synthesis.[8] It
has also been noted for its use in the synthesis of the tranquilizer emylcamate and possesses
sedative and anticonvulsant properties itself.[2]

From a safety perspective, it is a flammable liquid and vapor.[2] For detailed handling and
safety information, it is essential to consult the corresponding Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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